Cas no 5238-28-8 (Pentanoic acid, 2-methyl-, 1,1-diethylpropyl ester)

• Product Name: Pentanoic acid, 2-methyl-, 1,1-diethylpropyl ester
• CAS No: 5238-28-8
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 359769
• PubChem ID: 71365663
• Update Time: 2025-04-19

Pentanoic acid, 2-methyl-, 1,1-diethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-methyl-, 1,1-diethylpropyl ester
• 3-ethylpentan-3-yl 2-methylpentanoate
• 5238-28-8
• DTXSID60789061

• Inchi： 1S/C13H26O2/c1-6-10-11(5)12(14)15-13(7-2,8-3)9-4/h11H,6-10H2,1-5H3
• InChI Key： YXUYFRXOAFTEAX-UHFFFAOYSA-N
• SMILES： O(C(C(C)CCC)=O)C(CC)(CC)CC

Computed Properties

• Exact Mass: 214.19338
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3